Cas no 25317-20-8 (2,7-Naphthalenedisulfonicacid, 5-(acetylamino)-4-hydroxy-3-(2-phenyldiazenyl)-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 5-(acetylamino)-4-hydroxy-3-(2-phenyldiazenyl)-
• CAS No: 25317-20-8
• MF: C₁₈H₁₅N₃O₈S₂
• MW: 465.457001924515
• CID: 286847
• PubChem ID: 19523
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 5-(acetylamino)-4-hydroxy-3-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 5-(acetylamino)-4-hydroxy-3-(2-phenyldiazenyl)-
• (3E)-5-(acetylamino)-4-oxo-3-(phenylhydrazono)-3,4-dihydronaphthalene-2,7-disulfonic acid
• 5-(Acetylamino)-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonicacid
• 5-acetamido-4-hydroxy-3-phenylazo-naphthalene-2,7-disulfonic acid
• Q27276715
• E128
• DTXSID5045047
• Vopsider red ASTR G
• CHEMBL3306478
• azophloxine free acid
• SCHEMBL15115323
• C.I. Acid Red 1 parent
• Solar Fast Red 3G
• SCHEMBL21274210
• Fast Crimson GR
• SCHEMBL10050360
• Naphthazine Rose 2G
• acid red 1 (free acid form)
• E0X7EHI364
• NS00008973
• CHEBI:87465
• NS00132720
• CI ACID RED 1 PARENT
• 5-acetamido-4-hydroxy-3-(phenyldiazenyl)naphthalene-2,7-disulfonic acid
• benzeneazo-8-acetylamino-1-naphthol-3,6-disulfonic acid
• SCHEMBL12954923
• Q27159645
• 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-(phenylazo)-
• 4-(Acetylamino)-3-hydroxy-2-(phenyldiazenyl)naphthalen-1,1,6,8a-tetrasulfonic acid
• 5-acetamido-4-hydroxy-3-[(E)-phenyldiazenyl]naphthalene-2,7-disulfonic acid
• Azorhodine 2G
• Brilliant Acid Red G
• 5-(Acetylamino)-4-hydroxy-3-(phenylazo)-2,7-naphthalenedisulfonic acid, 9CI
• EINECS 246-823-0
• UNII-E0X7EHI364
• 5-acetamido-4-hydroxy-3-[(EZ)-phenyldiazenyl]naphthalene-2,7-disulfonic acid
• 25317-20-8
• 5-(Acetylamino)-4-hydroxy-3-(phenylazo)naphthalene-2,7-disulphonic acid
• acid red 1 free acid
• 2,7-NAPHTHALENEDISULFONIC ACID, 5-(ACETYLAMINO)-4-HYDROXY-3-(2-PHENYLDIAZENYL)-

• Inchi： 1S/C18H15N3O8S2/c1-10(22)19-14-9-13(30(24,25)26)7-11-8-15(31(27,28)29)17(18(23)16(11)14)21-20-12-5-3-2-4-6-12/h2-9,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29)/b21-20+
• InChI Key： RSNSKUBBVCGSND-QZQOTICOSA-N
• SMILES： S(C1C(=C(C2=C(C=C(C=C2C=1)S(=O)(=O)O)NC(C)=O)O)/N=N/C1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 465.03015
• Monoisotopic Mass: 465.03005679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 200Ų

Experimental Properties

• PSA: 182.79